Cas no 54120-64-8 (5-Methyl-1,3-dihydroisobenzofuran-1-one)

• Product Name: 5-Methyl-1,3-dihydroisobenzofuran-1-one
• CAS No: 54120-64-8
• MF: C₉H₈O₂
• MW: 148.158622741699
• MDL: MFCD11505963
• CID: 1113657
• PubChem ID: 41013
• Update Time: 2025-09-27

5-Methyl-1,3-dihydroisobenzofuran-1-one Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1(3H)-Isobenzofuranone
• 5-methyl-3H-2-benzofuran-1-one
• 5-METHYL-3H-ISOBENZOFURAN-1-ONE
• 5-Methylisobenzofuran-1(3H)-one
• 1(3H)-isobenzofuranone, 5-methyl-
• 5-Methyl-2-benzofuran-1(3H)-one
• 5-Methylphthalide
• 5-Methyl-1,3-dihydroisobenzofuran-1-one
• BXAHGSPNVLQIJJ-UHFFFAOYSA-N
• AK153332
• FCH890894
• 3272AJ
• 5-Methyl-2-benzofuran-1(3H)-one #
• AX8220358
• A82
• CS-0187163
• SY046065
• 5-methyl-1,3-dihydro-2-benzofuran-1-one
• 54120-64-8
• AS-63994
• DB-071795
• SCHEMBL6995518
• MFCD11505963
• SB37583
• AKOS006325457
• A829973
• InChI=1/C9H8O2/c1-6-2-3-8-7(4-6)5-11-9(8)10/h2-4H,5H2,1H
• DTXSID60202467

• MDL： MFCD11505963
• Inchi： 1S/C9H8O2/c1-6-2-3-8-7(4-6)5-11-9(8)10/h2-4H,5H2,1H3
• InChI Key： BXAHGSPNVLQIJJ-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(C)=CC=2C1)=O

Computed Properties

• Exact Mass: 148.05244
• Monoisotopic Mass: 148.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.2
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 1.211±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 119-120 ºC
• Solubility: Slightly soluble (1.3 g/l) (25 º C),
• PSA: 26.3

5-Methyl-1,3-dihydroisobenzofuran-1-one Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Phthalides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Isobenzofuranones Phthalides